Cas no 338964-30-0 (3-[(3-CHLOROPHENYL)SULFONYL]-4,6-DIMETHYL-2(1H)-PYRIDINONE)

• Product Name: 3-[(3-CHLOROPHENYL)SULFONYL]-4,6-DIMETHYL-2(1H)-PYRIDINONE
• CAS No: 338964-30-0
• MF: C₁₃H₁₂ClNO₃S
• MW: 297.757281303406
• MDL: MFCD00974904
• CID: 5195196
• Update Time: 2026-03-05

3-[(3-CHLOROPHENYL)SULFONYL]-4,6-DIMETHYL-2(1H)-PYRIDINONE Chemical and Physical Properties

Names and Identifiers

• 3-[(3-CHLOROPHENYL)SULFONYL]-4,6-DIMETHYL-2(1H)-PYRIDINONE
• 3-(3-chlorobenzenesulfonyl)-4,6-dimethyl-1,2-dihydropyridin-2-one
• 3-(3-chlorophenyl)sulfonyl-4,6-dimethyl-1H-pyridin-2-one
• Oprea1_575697
• MLS001165243
• HMS2884N24
• SMR000549790

• MDL： MFCD00974904
• Inchi： 1S/C13H12ClNO3S/c1-8-6-9(2)15-13(16)12(8)19(17,18)11-5-3-4-10(14)7-11/h3-7H,1-2H3,(H,15,16)
• InChI Key： XSMAZJJEXHOQHN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(C1C(NC(C)=CC=1C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 557
• XLogP3: 2.1
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-[(3-CHLOROPHENYL)SULFONYL]-4,6-DIMETHYL-2(1H)-PYRIDINONE

Introduction to 3-[(3-CHLOROPHENYL)SULFONYL]-4,6-DIMETHYL-2(1H)-PYRIDINONE (CAS No. 338964-30-0)

3-[(3-CHLOROPHENYL)SULFONYL]-4,6-DIMETHYL-2(1H)-PYRIDINONE is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 338964-30-0, belongs to the class of sulfonamide derivatives and pyridinone compounds, which are widely recognized for their potential in drug discovery and development. The molecular structure of this compound features a 3-chlorophenylsulfonyl group attached to a 4,6-dimethyl-2(1H)-pyridinone core, which contributes to its distinct chemical reactivity and biological activity.

The synthesis of 3-[(3-CHLOROPHENYL)SULFONYL]-4,6-DIMETHYL-2(1H)-PYRIDINONE involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 3-chlorophenylsulfonyl moiety is a critical step, as it significantly influences the compound's interactions with biological targets. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of the synthesis but also minimize unwanted byproducts, ensuring the compound's suitability for further applications.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. The presence of the sulfonyl group in 3-[(3-CHLOROPHENYL)SULFONYL]-4,6-DIMETHYL-2(1H)-PYRIDINONE imparts properties that make it a valuable candidate for various pharmacological applications. Studies have shown that sulfonamides can act as potent inhibitors of enzymes and receptors, making them effective in treating a range of diseases. The dimethylpyridinone core further enhances the compound's solubility and bioavailability, which are crucial factors for drug development.

The potential applications of 3-[(3-CHLOROPHENYL)SULFONYL]-4,6-DIMETHYL-2(1H)-PYRIDINONE extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its structural versatility. For instance, the compound's ability to form stable complexes with metal ions makes it a promising candidate for catalytic applications. Additionally, its interaction with biological molecules suggests possible uses in drug delivery systems and targeted therapies.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of 3-[(3-CHLOROPHENYL)SULFONYL]-4,6-DIMETHYL-2(1H)-PYRIDINONE. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound may exert its effects. These studies not only accelerate the drug discovery process but also help in designing analogs with improved properties. The integration of experimental data with computational models has become indispensable in modern pharmaceutical research.

The safety profile of 3-[(3-CHLOROPHENYL)SULFONYL]-4,6-DIMETHYL-2(1H)-PYRIDINONE is another area of active investigation. While preliminary studies suggest that the compound is well-tolerated at moderate doses, further research is needed to assess its long-term effects. Toxicological studies are being conducted to evaluate potential side effects and determine safe dosage ranges. These studies are essential for ensuring that the compound can be used safely in clinical settings.

The role of 3-[(3-CHLOROPHENYL)SULFONYL]-4,6-DIMETHYL-2(1H)-PYRIDINONE in medicinal chemistry is likely to expand as more research is conducted. Its unique structural features and versatile reactivity make it a valuable tool for developing new drugs and materials. As our understanding of its properties grows, so too will its applications in various fields. The continued exploration of this compound holds promise for future breakthroughs in science and medicine.